4-methoxyphenyl 2,5-diethoxybenzenesulfonate

• IUPAC Name: (4-methoxyphenyl) 2,5-diethoxybenzenesulfonate
• InChI: InChI=1S/C17H20O6S/c1-4-21-15-10-11-16(22-5-2)17(12-15)24(18,19)23-14-8-6-13(20-3)7-9-14/h6-12H,4-5H2,1-3H3
• InChI Key: PWENGDWRBYSJFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)OC2=CC=C(C=C2)OC
• Molecular Formula: C17H20O6S
• Molecular Weight: 352.4 g/mol

Description

4-methoxyphenyl 2,5-diethoxybenzenesulfonate is an organic compound that belongs to the class of sulfonates It is characterized by the presence of a methoxy group attached to a phenyl ring and two ethoxy groups attached to a benzenesulfonate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxyphenyl 2,5-diethoxybenzenesulfonate typically involves the reaction of 4-methoxyphenol with 2,5-diethoxybenzenesulfonyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of 4-methoxyphenyl 2,5-diethoxybenzenesulfonate may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

4-methoxyphenyl 2,5-diethoxybenzenesulfonate can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The sulfonate group can be reduced to a sulfinate or thiol.

Substitution: The ethoxy groups can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as ammonia (NH3) or thiols (RSH) can be used under basic conditions.

Major Products Formed

Oxidation: 4-methoxybenzaldehyde or 4-methoxybenzoic acid.

Reduction: 4-methoxyphenyl sulfinate or 4-methoxyphenyl thiol.

Substitution: 4-methoxyphenyl 2,5-diaminobenzenesulfonate or 4-methoxyphenyl 2,5-dithiobenzenesulfonate.

Scientific Research Applications

4-methoxyphenyl 2,5-diethoxybenzenesulfonate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used as a probe to study enzyme-substrate interactions.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-methoxyphenyl 2,5-diethoxybenzenesulfonate involves its interaction with molecular targets such as enzymes or receptors. The methoxy and ethoxy groups can participate in hydrogen bonding and hydrophobic interactions, while the sulfonate group can form ionic interactions with positively charged residues. These interactions can modulate the activity of the target molecule, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-methoxyphenyl 2,5-dimethoxybenzenesulfonate
• 4-ethoxyphenyl 2,5-diethoxybenzenesulfonate
• 4-methoxyphenyl 2,5-dichlorobenzenesulfonate

Uniqueness

4-methoxyphenyl 2,5-diethoxybenzenesulfonate is unique due to the presence of both methoxy and ethoxy groups, which provide a balance of hydrophobic and hydrophilic properties. This makes it versatile for various applications, including as a building block in organic synthesis and as a functional material in industrial applications.